Methyl 2-(2,4-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2,4-dichlorobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C15H13Cl2NO3S/c1-7-8(2)22-14(12(7)15(20)21-3)18-13(19)10-5-4-9(16)6-11(10)17/h4-6H,1-3H3,(H,18,19)
• InChI Key: GPPCRSGVHMSIIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)C2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C15H13Cl2NO3S
• Molecular Weight: 358.2 g/mol

Description

Methyl 2-(2,4-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate, also known as DCT, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the family of thiophene carboxylates and is widely used in the field of medicinal chemistry and drug discovery.

Scientific Research Applications

Synthesis and Electrochemical Properties

• Research into the electrochemical behavior of methyl-substituted thiophene carboxylates, such as the synthesis and electrochemical reduction of methyl 3-halo-1-benzothiophene-2-carboxylates, has been conducted. These studies provide insights into their reactivity and potential applications in electrochemical sensors and organic electronics Michal Rejňák et al., 2004.

Chemical Process Optimization

• Investigations into the recovery of acetic acid from processes utilizing thiophene carboxylates, highlighting the importance of efficient resource use and environmental considerations in chemical manufacturing processes Wang Tian-gui, 2006.

Material Science Applications

• Studies on the functionalization of microporous metal-organic frameworks (MOFs) using dicarboxylate ligands with methyl-substituted thiophene groups. These MOFs exhibit unique sensing activities and magnetic properties, suggesting applications in gas storage, separation technologies, and as sensors Suna Wang et al., 2016.

Novel Synthetic Methodologies

• Development of novel synthetic approaches, such as the efficient one-pot synthesis of tetrasubstituted thiophenes. This showcases the versatility of thiophene derivatives in constructing complex organic molecules, potentially useful in organic electronics and as intermediates in pharmaceutical synthesis S. Sahu et al., 2015.

Environmental and Sensing Applications

• Exploration of thiophene-based MOFs for luminescence sensing and pesticide removal. These findings indicate the potential of thiophene derivatives in environmental monitoring and remediation, highlighting their utility in detecting heavy metals and organic pollutants Yang Zhao et al., 2017.